Signal enhancement of lead and thallium in inductively coupled plasma atomic emission spectrometry using on-line anodic stripping voltammetry
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9930800545
Abstract
An on-line anodic stripping voltammetric (ASV) flow cell was employed for the preconcentration and signal enhancement of transition metals, which exhibit relatively high detection limits in inductively coupled plasma atomic emission spectrometry but which are also responsive in ASV. Signal enhancements of over 60-fold for 20 ml samples of thallium(I) and lead(II) were obtained in much less time than enhancements previously reported for cadmium using this method. The precision was acceptable and plots of peak heights and areas versus mass of analyte were linear for thallium and lead. Plots of enhancement factor versus sample volume were also linear for both metals.
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CAS no.: 131896-42-9